Cas no 5577-44-6 (2,4-Octadienal)
2,4-Octadienal structure
Product Name:2,4-Octadienal
CAS No:5577-44-6
MF:C8H12O
MW:124.180282592773
CID:384708
Update Time:2024-08-15
2,4-Octadienal Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Octadienal
- 2,4-OCTADIEN-1-AL
- FEMA 3721
- T2 T4 OCTADIENAL
- trans,trans-2,4-Octadienal
- 2 4-OCTADIENAL 97+% PREDOMINANTLY &
- 2,4-Octadienal, predominantly trans,trans
- 2,4-Octadienal, predominantly trans,trans >=95%, FG
-
- Inchi: 1S/C8H12O/c1-2-3-4-5-6-7-8-9/h4-8H,2-3H2,1H3/b5-4+,7-6+
- InChI Key: DVVATNQISMINCX-YTXTXJHMSA-N
- SMILES: CCC/C=C/C=C/C=O
Computed Properties
- Exact Mass: 124.08900
- Monoisotopic Mass: 124.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: Yellow liquid
- Density: 0.855±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 198.2±9.0 ºC (760 Torr),
- Flash Point: 83.0±11.0 ºC,
- Refractive Index: n20/D 1.526(lit.)
- Solubility: Slightly soluble (3.7 g/l) (25 º C),
- PSA: 17.07000
- LogP: 2.09780
2,4-Octadienal Security Information
- WGK Germany:3
- Hazard Category Code: R38
-
Hazardous Material Identification:
- Storage Condition:2-8°C
2,4-Octadienal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02474-100g |
2,4-Octadienal |
5577-44-6 | 100g |
¥3558.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02474-SAmPLE |
2,4-Octadienal |
5577-44-6 | SAmPLE |
¥768.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02474-1kg |
2,4-Octadienal |
5577-44-6 | 1kg |
¥18928.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02474-250g |
2,4-Octadienal |
5577-44-6 | 250g |
¥6748.0 | 2021-09-04 |
2,4-Octadienal Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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